Cas no 1196972-92-5 (2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)aniline)

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)aniline is a boronic ester derivative featuring a trifluoromethyl-substituted aniline core. This compound is widely utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures with high efficiency. The presence of the electron-withdrawing trifluoromethyl group enhances reactivity and stability, making it valuable in pharmaceutical and agrochemical applications. The dioxaborolane moiety ensures improved handling and storage stability compared to free boronic acids. Its well-defined crystalline structure facilitates purification and characterization, ensuring consistent performance in synthetic workflows. This reagent is particularly useful in constructing fluorinated aromatic systems, which are prevalent in bioactive molecules.
2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)aniline structure
1196972-92-5 structure
Product Name:2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)aniline
CAS No:1196972-92-5
MF:C13H17BF3NO2
MW:287.085794210434
CID:2616842
PubChem ID:44521549
Update Time:2025-05-28

2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)aniline
    • CS-0368684
    • BS-44384
    • 1196972-92-5
    • 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)aniline
    • SKIXIDYMMJBOTF-UHFFFAOYSA-N
    • DB-191583
    • EN300-6249807
    • MFCD16996232
    • 5-(Trifluoromethyl)aniline-2-boronic Acid pinacol ester
    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)benzenamine
    • F71923
    • MB20254
    • 5-(trifluoromethyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine
    • Inchi： 1S/C13H17BF3NO2/c1-11(2)12(3,4)20-14(19-11)9-6-5-8(7-10(9)18)13(15,16)17/h5-7H,18H2,1-4H3
    • InChI Key： SKIXIDYMMJBOTF-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C=1)N)(F)F

Computed Properties

  • Exact Mass: 287.1304434g/mol
  • Monoisotopic Mass: 287.1304434g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų

2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1212338-5g
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)aniline
 1196972-92-5 95%
5g
 $1000 2024-07-23
Ambeed
A635422-100mg
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)aniline
 1196972-92-5 98%
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 $34.0 2025-02-24
Ambeed
A635422-250mg
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)aniline
 1196972-92-5 98%
250mg
 $59.0 2025-02-24
Ambeed
A635422-1g
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)aniline
 1196972-92-5 98%
1g
 $74.0 2025-02-24
Ambeed
A635422-5g
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)aniline
 1196972-92-5 98%
5g
 $369.0 2025-02-24
Ambeed
A635422-25g
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)aniline
 1196972-92-5 98%
25g
 $1829.0 2025-02-24
Ambeed
A635422-100g
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)aniline
 1196972-92-5 98%
100g
 $5762.0 2023-09-06
Aaron
AR00HFSM-100mg
2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)aniline
 1196972-92-5 98%
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Aaron
AR00HFSM-250mg
2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)aniline
 1196972-92-5 98%
250mg
 $26.00 2025-02-12
Aaron
AR00HFSM-1g
2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)aniline
 1196972-92-5 98%
1g
 $72.00 2025-02-12

2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)aniline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1196972-92-5)2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)aniline
Order Number:A996156
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:16
Price ($):332.0/1646.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1196972-92-5)2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)aniline
A996156
Purity:99%/99%
Quantity:5g/25g
Price ($):332.0/1646.0
Email